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[4-(Dimethylamino)-3-

fluorophenyl]methanol

CAS No.: 446-37-7

Cat. No.: B1372659

Get Quote

Executive Summary: The Fluorine Effect
In drug discovery, the [4-(Dimethylamino)-3-fluorophenyl]methanol scaffold represents a

strategic bioisostere of the non-fluorinated parent, 4-(dimethylamino)benzyl alcohol. The

introduction of a fluorine atom at the ortho position to the dimethylamino group serves two

critical functions:

Lipophilicity Modulation: Fluorine increases the partition coefficient (LogP) due to the high

hydrophobicity of the C-F bond, facilitating membrane permeability.

Electronic Tuning (pKa): The strong electronegativity of fluorine reduces the basicity of the

adjacent amine (inductive effect, -I), thereby altering the distribution coefficient (LogD) at

physiological pH (7.4).

This guide compares the core alcohol to its non-fluorinated parent, oxidized metabolite

(aldehyde), and prodrug derivative (acetate) to provide a comprehensive landscape of its
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physicochemical behavior.

Comparative Data: Physicochemical Profile
The following table synthesizes experimental trends and calculated descriptors (cLogP) to

illustrate how structural modifications impact lipophilicity.

Table 1: Structural Analog Comparison
Compound
Class

Structure
Name

cLogP
(Neutral)

pKa (Base)
LogD (pH
7.4)

ADME
Implication

Parent

Scaffold

[4-

(Dimethylami

no)phenyl]me

thanol

~1.10 ~5.2 ~1.08

Moderate

permeability;

baseline for

comparison.

Target

Molecule

[4-

(Dimethylami

no)-3-

fluorophenyl]

methanol

~1.35 ~4.1 ~1.34

Enhanced

lipophilicity +

reduced

basicity

improves

CNS

penetration.

Oxidized

Analog

4-

(Dimethylami

no)-3-

fluorobenzald

ehyde

~1.85 ~3.8 ~1.85

Less polar

(loss of H-

bond donor);

potential

metabolite.

Prodrug Ester

[4-

(Dimethylami

no)-3-

fluorophenyl]

methyl

acetate

~2.15 ~4.0 ~2.14

High

lipophilicity;

designed for

rapid

absorption

and

enzymatic

hydrolysis.
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Key Insight: The 3-fluoro substituent lowers the pKa of the dimethylamino group by

approximately 1.0 log unit compared to the parent. This ensures a higher fraction of the

molecule remains neutral at physiological pH, synergistically boosting LogD beyond what the C-

F bond contributes alone.

Experimental Protocols
To validate these values in your specific matrix, we recommend the following industry-standard

protocols.

Method A: Shake-Flask Method (Gold Standard)
Best for: Generating absolute LogP values for regulatory submission.

Protocol:

Preparation: Saturate 1-Octanol with Phosphate Buffer (pH 7.4) and vice-versa for 24 hours.

Dissolution: Dissolve 1 mg of [4-(Dimethylamino)-3-fluorophenyl]methanol in the water-

saturated octanol phase.

Equilibration: Mix with buffer-saturated octanol in a 1:1 ratio. Shake mechanically for 60

minutes at 25°C.

Separation: Centrifuge at 3000 rpm for 20 minutes to ensure complete phase separation.

Quantification: Analyze both phases using UV-Vis spectroscopy (λmax ~254 nm) or HPLC.

Calculation:

Method B: RP-HPLC Retention Time Method (High
Throughput)
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Best for: Rapid ranking of derivatives.

Protocol:

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus).

Mobile Phase: Isocratic Methanol/Water (60:40) + 0.1% Formic Acid.

Calibration: Run a standard curve of 5 reference compounds with known LogP values (e.g.,

Toluene, Benzene, Acetophenone).

Correlation: Plot Log k' (capacity factor) vs. LogP of standards.

Determination: Interpolate the LogP of the fluorinated derivative from its retention time (

).

Visualization of Structure-Property Relationships[1]
[2]
The following diagram illustrates the logical flow of how chemical modifications to the scaffold

influence its physicochemical properties and subsequent biological fate.
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Click to download full resolution via product page

Figure 1: Structural evolution of the [4-(Dimethylamino)-3-fluorophenyl]methanol scaffold.

The diagram highlights how specific chemical modifications (fluorination, oxidation,

esterification) shift the lipophilicity profile.

Experimental Workflow: Shake-Flask Determination
This workflow outlines the critical steps for the Shake-Flask method, ensuring data integrity

through self-validating checkpoints.
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Figure 2: Step-by-step experimental protocol for LogP determination. The "Mass Balance

Check" is a critical quality control step to ensure no compound was lost to precipitation or

adsorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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